
An In-depth Technical Guide to Trivinylbenzene:
Chemical Properties and Isomeric Forms

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Trivinylbenzene

Cat. No.: B073548 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of trivinylbenzene, a versatile

aromatic hydrocarbon. With its three vinyl groups attached to a central benzene ring,

trivinylbenzene serves as a critical building block in polymer chemistry and materials science.

This document details its fundamental chemical properties, explores its isomeric forms, and

provides insights into its synthesis.

Core Chemical Data of Trivinylbenzene Isomers
Trivinylbenzene is an organic compound with the general chemical formula C12H12.[1][2][3] It

exists in three primary isomeric forms, distinguished by the substitution pattern of the vinyl

groups on the benzene ring. While the molecular formula and molecular weight are identical for

each isomer, their distinct structural arrangements lead to differences in their physical and

chemical properties, as well as their applications in various fields of research and development.

The quantitative data for the three main isomers of trivinylbenzene are summarized in the

table below for straightforward comparison.
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Property
1,2,3-
Trivinylbenzene

1,2,4-
Trivinylbenzene

1,3,5-
Trivinylbenzene

Chemical Formula C12H12[2] C12H12[4][5][6] C12H12[7][8]

Molecular Weight 156.22 g/mol [2] 156.22 g/mol [4][5] 156.22 g/mol [7]

IUPAC Name

1,2,3-

tris(ethenyl)benzene[2

]

1,2,4-

tris(ethenyl)benzene[4

]

1,3,5-

tris(ethenyl)benzene[7

]

CAS Number 1322-23-2[2][9] 7641-80-7[4][5] 3048-52-0[7][8][10]

Synonyms
Benzene, 1,2,3-

triethenyl-[2]

Benzene, 1,2,4-

triethenyl-[4]

Benzene, 1,3,5-

triethenyl-[7]

Isomeric Relationship of Trivinylbenzene
The structural variations of trivinylbenzene's isomers, stemming from the different attachment

points of the three vinyl groups to the central benzene ring, are fundamental to their unique

properties and reactivity. The following diagram illustrates this logical relationship.

Benzene (C6H6) Trivinylbenzene (C12H12)
+ 3(C2H3)

1,2,3-Trivinylbenzene

ortho, meta, para
substitution

1,2,4-Trivinylbenzene

ortho, meta, para
substitution

1,3,5-Trivinylbenzene

meta, meta, meta
substitution

Click to download full resolution via product page

Isomeric forms of trivinylbenzene.
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Experimental Protocols: Synthesis of
Trivinylbenzene
Detailed, step-by-step experimental protocols for the synthesis of trivinylbenzene isomers are

not widely available in public literature. However, general synthetic methodologies have been

described, providing a foundational approach for researchers.

General Synthesis of 1,2,4-Trivinylbenzene:

Two primary conceptual routes for the synthesis of 1,2,4-trivinylbenzene have been outlined:

Cyclotrimerization of 1-buten-3-yne: This method involves the catalyzed cyclotrimerization of

1-buten-3-yne. Iron salts or iron complexes are typically employed as catalysts to facilitate

the formation of the trivinylbenzene structure. The optimization of reaction conditions is

crucial for achieving efficient production.[5]

Reaction of 1,3,5-Triacetylbenzene with Alcohols: An alternative approach involves the

reaction of 1,3,5-triacetylbenzene with specific alcohols, such as ethanol or isopropanol. This

reaction is conducted at elevated temperatures, generally in the range of 220 to 350 °C, and

has been reported to produce trivinylbenzene in high yields.[5]

It is important to note that these descriptions represent general pathways. Researchers

seeking to perform these syntheses would need to develop specific protocols, including

reagent stoichiometry, reaction times, purification techniques, and characterization methods.[5]

The following diagram illustrates the conceptual workflow for the synthesis of 1,2,4-

trivinylbenzene.
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Starting Materials

Route 1:
Cyclotrimerization

Route 2:
Reaction with Alcohols

1-buten-3-yne
+ Iron Catalyst

1,3,5-Triacetylbenzene
+ Ethanol/Isopropanol

Reaction Reaction at 220-350°C

Purification

Characterization

1,2,4-Trivinylbenzene

Click to download full resolution via product page

Conceptual synthesis of 1,2,4-trivinylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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